Cas no 155957-44-1 (2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)-)

• Product Name: 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)-
• CAS No: 155957-44-1
• MF: C₁₀H₇N₃O₂S
• MW: 233.246480226517
• MDL: MFCD01940450
• CID: 4606178
• Update Time: 2025-10-29

2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(4-nitrophenyl)-1,2-dihydropyriMidine-2-thione
• 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)-

• MDL： MFCD01940450
• Inchi： 1S/C10H7N3O2S/c14-13(15)8-3-1-7(2-4-8)9-5-6-11-10(16)12-9/h1-6H,(H,11,12,16)
• InChI Key： NUDDNAROSYKUJL-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C([N+]([O-])=O)C=C2)=CC=N1

Additional information on 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)-

2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- - A Comprehensive Overview

2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)-, also known by its CAS number 155957-44-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidinethiones, which are derivatives of pyrimidine with a thione functional group. The presence of the 4-nitrophenyl substituent at the 6-position of the pyrimidinethione ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- typically involves multi-step organic reactions, often starting from readily available starting materials such as urea or thiourea derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- is in the field of optoelectronics. The compound exhibits strong fluorescence properties due to its conjugated π-system, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and sensors. Recent studies have demonstrated that incorporating this compound into polymer matrices can enhance the mechanical stability and optical performance of these devices.

In addition to its electronic applications, 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- has shown potential in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent research, particularly in the context of anti-cancer drug development. The 4-nitrophenyl group contributes to the molecule's bioavailability and selectivity, making it a target for further pharmacological studies.

The physical properties of 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- are well-documented, with a melting point of approximately 300°C and a solubility profile that makes it suitable for various solvent systems. Its UV-Vis absorption spectrum reveals strong peaks in the visible region, indicating its potential for use in dye-sensitized solar cells (DSSCs). Recent experiments have optimized the molecular structure to improve light-harvesting efficiency, further enhancing its applicability in renewable energy technologies.

From an environmental standpoint, the degradation pathways of 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- have been studied under different conditions such as photochemical and microbial degradation. These studies are crucial for understanding its environmental impact and ensuring sustainable practices during its production and application.

In conclusion, 2(1H)-Pyrimidinethione, 6-(4-nitrophenyl)- (CAS No: 155957-44-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for ongoing research and development efforts in materials science, electronics, and medicine.